Cas no 923034-28-0 (1-Methyl-1H-1,3-benzodiazole-5-sulfonyl Chloride)

• Product Name: 1-Methyl-1H-1,3-benzodiazole-5-sulfonyl Chloride
• CAS No: 923034-28-0
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• MDL: MFCD19200528
• CID: 738322
• PubChem ID: 54593947
• Update Time: 2025-04-19

1-Methyl-1H-1,3-benzodiazole-5-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-sulfonyl chloride, 1-methyl-
• 1-methylbenzimidazole-5-sulfonyl chloride
• 1-methyl-1H-benzo[d]imidazole-5-sulfonyl chloride
• GS3201
• BS-13985
• AKOS006333363
• MFCD19200528
• 1-methyl-1H-1,3-benzodiazole-5-sulfonyl chloride
• EN300-79494
• DTXSID80712396
• CS-0261673
• 1-Methyl-1H-benzimidazole-5-sulfonyl chloride
• SCHEMBL5343737
• 923034-28-0
• DB-391105
• 1-METHYL-1,3-BENZODIAZOLE-5-SULFONYL CHLORIDE
• 1-Methyl-1H-1,3-benzodiazole-5-sulfonyl Chloride

• MDL： MFCD19200528
• Inchi： 1S/C8H7ClN2O2S/c1-11-5-10-7-4-6(14(9,12)13)2-3-8(7)11/h2-5H,1H3
• InChI Key： OOPRJSVWFDUCQH-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N=CN2C)(=O)=O

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 399.9±34.0 °C at 760 mmHg
• Flash Point: 195.7±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-1H-1,3-benzodiazole-5-sulfonyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles